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Get Quote

This technical guide provides an in-depth overview of the preliminary research conducted on

GR 64349 in various rodent models. The content is tailored for researchers, scientists, and

professionals in the field of drug development, offering detailed experimental methodologies,

quantitative data summaries, and visual representations of key biological pathways and

workflows.

Introduction to GR 64349
GR 64349 is a potent and highly selective peptide agonist for the tachykinin neurokinin-2 (NK2)

receptor.[1][2][3] Tachykinin receptors, including NK1, NK2, and NK3, are G-protein coupled

receptors (GPCRs) involved in a variety of physiological processes. GR 64349 exhibits a strong

preference for the NK2 receptor, with over 1000-fold selectivity against the NK1 receptor and

over 300-fold selectivity against the NK3 receptor.[1][2][3] Its primary mechanism of action

involves mimicking the endogenous ligand, Neurokinin A (NKA), to stimulate NK2 receptor-

mediated signaling pathways.

Quantitative Data Summary
The following tables summarize the key quantitative findings from in vitro and in vivo rodent

studies of GR 64349.
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Table 1: Receptor Potency and Selectivity

Parameter Species/Tissue Value Reference

EC₅₀ Rat Colon 3.7 nM [1][3]

Selectivity NK2 vs. NK1 > 1000-fold [1][3]

Selectivity NK2 vs. NK3 > 300-fold [1][3]

Table 2: In Vivo Efficacy in Anesthetized, Acutely Spinalized Rats

Endpoint Route Dose Range Key Findings Reference

Increase in

Bladder Pressure
IV 0.01 - 10 µg/kg

Dose-related

increase in

pressure with

rapid onset (<1

min).

[4]

SC 1 - 300 µg/kg

Dose-related

increase in

pressure with

rapid onset (<1

min).

[4]

Duration of

Action (Bladder)
IV 1 µg/kg

1.5 ± 0.07

minutes.
[4]

SC 300 µg/kg
23.9 ± 12.22

minutes.
[4]

Increase in

Colorectal

Activity

SC 300 µg/kg

Significant

increase in

colorectal

pressure.

[4]

Table 3: Cardiovascular Effects in Anesthetized Rats
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Endpoint Route Dose Range Key Findings Reference

Blood Pressure IV & SC

Up to 30 µg/kg

(IV) & 300 µg/kg

(SC)

No significant

changes

observed.

[4][5]

Heart Rate Not specified Not specified Not specified

Adverse Effects IV & SC High Doses

Transient

flushing of ears

and paws.

[4]

Signaling Pathways and Experimental Workflows
Tachykinin NK2 Receptor Signaling Pathway
Upon agonist binding, the NK2 receptor primarily couples to the Gαq/11 subunit of the

heterotrimeric G-protein. This initiates a signaling cascade involving the activation of

Phospholipase C (PLC), which subsequently leads to the generation of inositol trisphosphate

(IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺) from the

endoplasmic reticulum, while DAG activates Protein Kinase C (PKC). This pathway ultimately

results in smooth muscle contraction and other cellular responses.[6][7]
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Caption: NK2 Receptor Gαq/11 Signaling Cascade.

Experimental Workflow: In Vivo Cystometry in Rodents
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The study of GR 64349's effects on bladder function typically involves an in vivo cystometry

protocol in anesthetized, spinal cord-transected rats. This model allows for the assessment of

drug-induced bladder contractions independent of supraspinal control. The workflow diagram

below outlines the key steps of this experimental procedure.
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Caption: Workflow for In Vivo Isovolumetric Cystometry.
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Detailed Experimental Protocols
In Vivo Cystometry and Colorectal Manometry in
Anesthetized Rats
This protocol is adapted from studies evaluating the prokinetic effects of NK2 receptor agonists.

[4]

Animal Model: Female Sprague-Dawley or Long Evans rats are used. An acute spinal cord

transection is performed at the thoracic level (T8-T9) under anesthesia (e.g., urethane) to

eliminate reflex bladder voiding coordinated by the brainstem.

Surgical Preparation:

A catheter is implanted into the jugular vein for intravenous (IV) drug administration. A

separate catheter may be placed for subcutaneous (SC) injections.

A catheter is inserted into the bladder dome and secured with a purse-string suture. This

catheter is connected to a pressure transducer to measure intravesical pressure and a

syringe pump for bladder filling.

For colorectal manometry, a balloon-tipped catheter is inserted into the descending colon

and connected to another pressure transducer.

Experimental Procedure:

The bladder is emptied and then filled with saline to approximately 70% of its capacity to

establish a baseline pressure under isovolumetric conditions.

GR 64349 or vehicle is administered through the IV or SC route in a dose-escalating

manner.

Intravesical and colorectal pressures are continuously recorded using a data acquisition

system.

Data Analysis: Key parameters measured include the baseline pressure, the peak pressure

increase from baseline, and the duration of the contractile response. This data is used to

generate dose-response curves.
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Cardiovascular Safety Assessment in Anesthetized Rats
This protocol assesses the potential cardiovascular side effects of GR 64349.[4][8]

Animal Model: Anesthetized, freely breathing male or female rats (e.g., Sprague-Dawley).

Surgical Preparation:

A catheter is placed in a carotid or femoral artery and connected to a pressure transducer

for continuous monitoring of arterial blood pressure and heart rate.

A catheter is implanted in the jugular vein for IV administration of the test compound.

Experimental Procedure:

After a stabilization period to ensure steady baseline cardiovascular parameters, GR
64349 or vehicle is administered.

Mean arterial pressure (MAP) and heart rate (HR) are recorded continuously before,

during, and after administration.

Data Analysis: Changes in MAP and HR from baseline are calculated and compared

between treatment and vehicle groups to determine if the compound has any significant

hemodynamic effects.

Conclusion
Preliminary studies in rodent models have established GR 64349 as a potent and highly

selective NK2 receptor agonist with significant prokinetic effects on the urinary bladder and

colon.[4] Notably, it appears to have a favorable cardiovascular safety profile in rats, showing

no significant impact on blood pressure at effective doses.[4][5] The rapid onset and relatively

short duration of action, particularly after IV administration, make it a valuable tool for

investigating the physiological roles of the NK2 receptor.[4] The detailed protocols and data

presented herein provide a solid foundation for further research and development involving this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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